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Compound of Interest

Compound Name:
2-Methoxy-4-

(trifluoromethoxy)benzamide

CAS No.: 886500-76-1

Cat. No.: B1341891

Get Quote

Application Note: Strategic Utilization of 2-Methoxy-4-(trifluoromethoxy)benzamide in

Medicinal Chemistry

Executive Summary
This guide details the strategic application of 2-Methoxy-4-(trifluoromethoxy)benzamide as a

pivotal intermediate in the synthesis of lipophilic, metabolically stable drug candidates. The

trifluoromethoxy (-OCF

) group acts as a superior bioisostere for chlorine or fluorine, enhancing membrane
permeability while resisting oxidative metabolism.

This note focuses on two high-value transformations:

The Hoffmann Rearrangement: Converting the benzamide to the corresponding aniline, a

critical building block for kinase inhibitors.

Controlled Hydrolysis: Accessing the benzoic acid derivative for reverse-amide coupling.
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Chemical Profile & Significance
The -OCF

moiety is increasingly favored in drug design (e.g., Riluzole, Tembotrione derivatives) due to its
unique electronic and steric properties. It is electron-withdrawing (Hammett

≈ 0.35) yet lipophilic (Hansch

≈ 1.04), often improving the pharmacokinetic (PK) profile of a drug scaffold.

Property Specification

Chemical Name 2-Methoxy-4-(trifluoromethoxy)benzamide

CAS Number 886500-76-1

Molecular Formula

C

H

F

NO

Molecular Weight 235.16 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in DMSO, MeOH, EtOAc; Sparingly

soluble in water

Key Moiety
Trifluoromethoxy (-OCF

): Enhances lipophilicity/metabolic stability.[1][2]

Core Protocol: The Hoffmann Rearrangement
Objective: Synthesis of 2-Methoxy-4-(trifluoromethoxy)aniline (CAS: 131395-23-8). Rationale:

The aniline derivative is the actual coupling partner for many kinase inhibitors (e.g.,

quinazolines, pyrimidines). However, fluorinated anilines are prone to oxidation and storage

degradation. Storing the benzamide and converting it on-demand ensures high-purity starting

material.
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Mechanism & Workflow
The reaction proceeds via the formation of an N-chlorobenzamide species, followed by

deprotonation and rearrangement to an isocyanate, which is hydrolyzed to the amine.
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(Transient)
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(Reactive)

NaOH, Δ
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(Active Nucleophile)
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Figure 1: Mechanistic pathway for the conversion of benzamide to aniline.

Step-by-Step Protocol
Reagents:

Substrate: 2-Methoxy-4-(trifluoromethoxy)benzamide (1.0 eq)

Oxidant: Sodium Hypochlorite (NaOCl), 10-13% solution (1.2 eq)

Base: Sodium Hydroxide (NaOH), 2.5 M solution (2.5 eq)

Solvent: Methanol (MeOH) / Water

Procedure:

Dissolution: In a round-bottom flask, dissolve 10 g of benzamide in 50 mL of MeOH.

Chlorination (Critical Step): Cool the solution to 0°C in an ice bath. Add the NaOCl solution

dropwise over 20 minutes. Control: Maintain internal temperature < 5°C to prevent premature

rearrangement or side reactions.

Rearrangement: Add the NaOH solution in one portion. Remove the ice bath and heat the

mixture to 60°C for 1 hour.

Visual Check: The solution will turn from clear/pale yellow to a deeper amber color as the

isocyanate forms and hydrolyzes.
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Quench & Isolation: Cool to room temperature (RT). Dilute with water (100 mL) and extract

with Dichloromethane (DCM) (3 x 50 mL).

Purification: Wash combined organics with brine, dry over Na

SO

, and concentrate in vacuo.

Self-Validating Quality Control (QC):

TLC Check: Eluent: Hexane/EtOAc (3:1).

Starting Material (Amide): R

≈ 0.3 (UV active).

Product (Aniline): R

≈ 0.6 (Stains red/brown with p-Anisaldehyde).

Validation: Reaction is complete when the R

0.3 spot is undetectable.

HPLC Check: The aniline product will have a longer retention time than the amide on a C18

reverse-phase column (due to loss of the polar carbonyl group).

Secondary Protocol: Hydrolysis to Benzoic Acid
Objective: Synthesis of 2-Methoxy-4-(trifluoromethoxy)benzoic acid. Application: Used for

"Reverse Amide" coupling where the drug scaffold requires an electrophilic carbonyl (e.g.,

coupling to a piperazine or amine-bearing heterocycle).

Procedure:

Suspend benzamide (1.0 eq) in 6M HCl (10 vol).

Reflux at 100°C for 4-6 hours.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1341891?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation Point: The suspension will clear as the amide hydrolyzes, then potentially

precipitate the acid upon cooling.

Cool to 0°C. Filter the white precipitate. Wash with cold water.

Yield Expectation: >90%.

Case Study: Synthesis of a Kinase Inhibitor Scaffold
To demonstrate the utility of the aniline derived in Section 3, we illustrate its coupling to a 4-

chloroquinazoline core, a common motif in EGFR/VEGFR inhibitors (e.g., Gefitinib analogs).
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Figure 2: Synthetic workflow for generating a bioactive kinase inhibitor scaffold.

Coupling Protocol:

Dissolve 2-Methoxy-4-(trifluoromethoxy)aniline (1.0 eq) and 4-Chloro-6,7-

dimethoxyquinazoline (1.0 eq) in Isopropanol (IPA).
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Reflux for 3 hours. The product often precipitates as the hydrochloride salt.

Filter and wash with cold IPA.

Safety & Handling
Fluorine Safety: While the -OCF

group is chemically stable, thermal decomposition (>250°C) can release hydrogen fluoride
(HF) and carbonyl fluoride (COF

). Perform all high-temperature reactions in a fume hood.

Hypochlorite Hazard: In the Hoffmann rearrangement, never mix NaOCl with acid; this

releases toxic chlorine gas. Ensure the reaction mixture remains alkaline during the

rearrangement step.

Storage: Store the benzamide in a cool, dry place. It is non-hygroscopic, unlike its

corresponding aniline, making it the preferred form for long-term inventory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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